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Compound of Interest

Compound Name: Milneb

Cat. No.: B1214706

Initial research for specific, detailed information on the agricultural applications and
experimental protocols of the fungicide milneb has yielded limited results. Milneb, a
dithiocarbamate fungicide, appears to be an older and less common compound, with scarce
contemporary documentation available in scientific literature and agricultural databases.
Consequently, the following application notes and protocols are based on the broader class of
dithiocarbamate fungicides, providing a representative overview of their use in agriculture. It is
crucial to note that these are generalized guidelines and may not be specific to milneb.

Introduction to Dithiocarbamate Fungicides

Dithiocarbamates are a class of non-systemic, broad-spectrum fungicides that have been used
in agriculture for decades to control a wide range of fungal diseases on various crops. They act
as protectant fungicides, meaning they form a chemical barrier on the plant surface to prevent
fungal spores from germinating and penetrating the plant tissue. Their multi-site mode of action
makes them less prone to the development of fungicide resistance compared to single-site
fungicides.

Chemical Structure of Milneb:
o |[UPAC Name: 3,3'-ethylenebis(tetrahydro-4,6-dimethyl-2H-1,3,5-thiadiazine-2-thione)[1]
e CAS Number: 3773-49-7[1]

e Synonyms: Du Pont 328, Thiadiazin, Banlate[1]
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Mechanism of Action

Dithiocarbamate fungicides, including by extension milneb, have a multi-site mode of action.
They are thought to interfere with multiple biochemical processes within the fungal cell. The
primary mechanism involves the inhibition of various enzymes, particularly those containing
sulfhydryl (-SH) groups. By binding to these groups, dithiocarbamates disrupt cellular
respiration, protein synthesis, and other vital metabolic pathways, ultimately leading to fungal
cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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